![molecular formula C17H18FN3O B5303990 1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole](/img/structure/B5303990.png)
1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole
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Overview
Description
1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole is a chemical compound that has been studied extensively in scientific research. It has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The mechanism of action of 1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole involves its ability to bind to specific receptors in the body. It has been found to bind to the cannabinoid receptor type 1 (CB1) and the transient receptor potential vanilloid type 1 (TRPV1) receptor. This binding leads to various biochemical and physiological effects in the body.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been found to have analgesic, anti-inflammatory, and anti-tumor properties. It has also been found to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole in lab experiments include its ability to bind to specific receptors in the body and its potential therapeutic applications. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research on 1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole. Some of these directions include further studies on its potential therapeutic applications, its mechanism of action, and its toxicity. Other potential directions include the development of new derivatives of this compound and the exploration of its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied extensively in scientific research. It has potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Its mechanism of action involves its ability to bind to specific receptors in the body, leading to various biochemical and physiological effects. While there are limitations to using this compound in lab experiments, there are also many potential future directions for research on this compound.
Synthesis Methods
The synthesis of 1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole involves several steps. The starting material is 4-fluorobenzylamine, which is reacted with acryloyl chloride to produce N-(4-fluorobenzyl)acrylamide. This compound is then reacted with cyclopropanecarboxylic acid to form N-(4-fluorobenzyl)-2-cyclopropylacrylamide. The next step involves the reaction of this compound with 2-bromo-1-(1H-pyrazol-1-yl)ethanone to produce the final product, this compound.
Scientific Research Applications
1-[(1-{[2-(4-fluorophenyl)azetidin-1-yl]carbonyl}cyclopropyl)methyl]-1H-pyrazole has been studied extensively in scientific research. It has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been studied as a potential treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
[2-(4-fluorophenyl)azetidin-1-yl]-[1-(pyrazol-1-ylmethyl)cyclopropyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O/c18-14-4-2-13(3-5-14)15-6-11-21(15)16(22)17(7-8-17)12-20-10-1-9-19-20/h1-5,9-10,15H,6-8,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHCMMUDIFMNPNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1C2=CC=C(C=C2)F)C(=O)C3(CC3)CN4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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